Cas no 13537-18-3 (Thulium(III) chloride)

• Product Name: Thulium(III) chloride
• CAS No: 13537-18-3
• MF: Cl₃Tm
• MW: 275.293201446533
• MDL: MFCD00011283
• CID: 162803
• PubChem ID: 24867527
• Update Time: 2025-06-08

Thulium(III) chloride Chemical and Physical Properties

Names and Identifiers

• Thulium(III) chloride
• Thulium chloride(TmCl3)
• THULIUM CHLORIDE
• Thulium trichloride
• trichlorothulium
• TmCl3
• NH22557
• THULLIUM(III)CHLORIDE
• Thulium(III) trichloride
• Thulium Chloride, Anhydrous
• thuliumtrichloride
• thuliumchloride(tmcl3)
• Thulium chloride (TmCl3)
• Thulium(III) chloride,99.9%
• Thulium(III) chloride, 99.90%
• MFCD00011283
• EINECS 236-904-9
• Thulium acetylacetonate
• 13537-18-3
• DTXSID4065529
• UNII-73TYF012WF
• Thulium(III) chloride, anhydrous, powder, 99.9% trace metals basis
• Thulium(III) chloride, anhydrous
• Q424803
• 73TYF012WF
• DTXCID9034315

• MDL： MFCD00011283
• Inchi： 1S/3ClH.Tm/h3*1H;/q;;;+3/p-3
• InChI Key： ILOTUXNTERMOJL-UHFFFAOYSA-K
• SMILES： [Tm](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 273.84100
• Monoisotopic Mass: 273.840769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray powder with white color
• Density: 3.98
• Melting Point: 821 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: -8.98800
• Solubility: Soluble
• Vapor Pressure: No data available

Thulium(III) chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：XP0525000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Thulium(III) chloride

Thulium(III) Chloride (CAS No. 13537-18-3): A Comprehensive Overview

Thulium(III) chloride, also known as thulium trichloride, is a rare earth metal compound with the chemical formula TmCl₃. This compound is of significant interest in various scientific and industrial applications due to its unique properties and potential uses in advanced materials, catalysis, and biomedical research. The CAS number 13537-18-3 uniquely identifies this compound in chemical databases and literature, facilitating its precise reference and study.

The physical properties of thulium(III) chloride are noteworthy. It is a white to pale green crystalline solid at room temperature, with a melting point of approximately 655°C and a boiling point of around 1260°C. The compound is highly soluble in water and forms a clear solution. Its solubility in organic solvents, however, is limited, which can be advantageous in certain separation and purification processes.

In terms of chemical properties, thulium(III) chloride exhibits typical behavior for a trivalent rare earth metal halide. It readily forms complexes with various ligands, making it useful in coordination chemistry and catalysis. The compound can also undergo hydrolysis in aqueous solutions, leading to the formation of hydroxides and oxyhydroxides. This property is particularly relevant in the synthesis of thulium-based materials for optical and electronic applications.

Recent research advancements have highlighted the potential of thulium(III) chloride in several cutting-edge fields. In the realm of materials science, thulium-based compounds are being explored for their luminescent properties. Thulium ions (Tm³⁺) can emit light in the near-infrared region (NIR), which is valuable for applications such as optical fibers, biological imaging, and photodynamic therapy. Studies have shown that thulium-doped materials exhibit enhanced luminescence efficiency when combined with other rare earth ions or specific matrix materials.

In the field of catalysis, thulium(III) chloride has been investigated as a catalyst or catalyst precursor for various chemical reactions. Its ability to form stable complexes with organic ligands makes it suitable for homogeneous catalysis. For instance, thulium-based catalysts have been used in the selective oxidation of alcohols and the hydrogenation of unsaturated compounds. These catalytic applications are driven by the unique electronic configuration of thulium ions, which can facilitate specific reaction pathways.

The biomedical applications of thulium(III) chloride are another area of active research. Thulium ions have been studied for their potential use in cancer therapy, particularly in photodynamic therapy (PDT). In PDT, thulium-doped nanoparticles can be activated by near-infrared light to generate reactive oxygen species (ROS), which can selectively destroy cancer cells while minimizing damage to healthy tissues. Additionally, thulium-based compounds have shown promise as contrast agents in magnetic resonance imaging (MRI), enhancing the visibility of specific tissues or pathologies.

From an environmental perspective, the use and disposal of rare earth metal compounds like thulium(III) chloride require careful consideration. While these compounds offer numerous benefits, their extraction and processing can have environmental impacts. Therefore, sustainable practices and responsible management are essential to minimize ecological footprints and ensure long-term viability.

In conclusion, thulium(III) chloride (CAS No. 13537-18-3) is a versatile compound with a wide range of applications across materials science, catalysis, and biomedical research. Its unique physical and chemical properties make it an invaluable component in advanced technologies and scientific investigations. As research continues to uncover new possibilities, the importance of this rare earth metal compound is likely to grow further.